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Cat. No.: S527580

Get Quote

Synthesis and Manufacturing Process

The chemical synthesis of etidocaine is a multi-step organic process. The following diagram outlines the key

stages:
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Start: 2-Bromobutyric Acid

React with sulfonyl chloride

Intermediate: Acid Chloride

React with 2,6-Xylidine

Intermediate: Bromoanilide

Substitute with Potassium Iodide

Intermediate: Iodo Derivative

React with n-Propylamine

Intermediate: α-(n-Propylamino)-n-butyro-2,6-xylidide

Alkylation with Diethyl Sulfate
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Intermediate: Etidocaine Free Base

Form HCl Salt

Final Product: Etidocaine Hydrochloride

Click to download full resolution via product page

Diagram of the key steps in the chemical synthesis of Etidocaine.

A specific patent from the search results describes this process in detail [1]:

Alkylation Step: A mixture of 0.243 mol of the intermediate α-(n-Propylamino)-n-butyro-2,6-xylidide

and 1.6 mol of freshly distilled diethyl sulfate was stirred for 5 hours at 90°C [1].
Work-up and Purification: After cooling, the mixture was treated with water and 4M HCl. The

solution was washed with ether, made alkaline with 7M NaOH to pH 10-11, and the freed base was
extracted into ether. The hydrochloride salt was prepared by addition of ethereal hydrogen chloride

[1].
Crystallization: The precipitate was recrystallized twice from absolute ethanol/ether and from

isopropanol/isopropyl ether, yielding a final product with a melting point of 203–203.5 °C and a yield
of 52% [1].

Technical and Physicochemical Properties

The table below summarizes the key properties of etidocaine and its hydrochloride salt:

Property Value / Description

Chemical Name N-(2,6-dimethylphenyl)-2-(ethylpropylamino)butanamide (Free base);

Monohydrochloride (Salt) [1] [2]
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Property Value / Description

Molecular
Formula

C₁₇H₂₈N₂O (Free base) [1]

Molecular Weight 276.42 g/mol (Free base) [1]

CAS Number 36637-18-0 (Free base); 36637-19-1 (Hydrochloride) [1] [3]

pKa 7.74 [2] (Similar to lidocaine's 7.86 [4] [2])

Partition
Coefficient

High lipid solubility [4]

Protein Binding High (94%) [4]

Pharmacological Profile and Modern Research

Etidocaine is a long-acting aminoamide local anesthetic. Its clinical use has been limited due to its

pharmacological profile and toxicity concerns [4] [5].

Clinical Characteristics: Etidocaine has a rapid onset (2-5 minutes) and a long duration of action

(4-10 hours) [4]. A distinct property is its selectively greater motor block compared to sensory
block, making it less ideal for post-operative pain relief where sensation is undesirable [4] [6].

Toxicity Concerns: The drug has a profile of selective cardiotoxicity, meaning high plasma levels
can cause severe depression of myocardial contractility, leading to bradycardia, hypotension, and

potential cardiac arrest [4] [6]. This risk contributed to its limited use [4].
Contemporary Research: Current studies focus on novel drug delivery systems to mitigate its

drawbacks. One approach involves encapsulating etidocaine in ionic-gradient liposomes (IGL),
which demonstrated a sustained release over approximately 24 hours and significantly reduced
cytotoxicity on human fibroblasts, potentially paving the way for its reintroduction to clinical practice
[5].

Formulation and Historical Dosage
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For historical and research context, etidocaine was commercially formulated as sterile aqueous injections for

infiltration and nerve blocks [2].

Parameter Details

Available Concentrations 0.5%, 1.0%, and 1.5% solutions (with or without epinephrine 1:200,000)

[2].

Recommended Max
Single Dose

400 mg (with epinephrine) or 300 mg (without epinephrine) [2].

Common Uses Infiltration anesthesia, peripheral nerve blocks (e.g., brachial plexus), and

central neural blocks (e.g., epidural) [6] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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